Cas no 2137917-20-3 (3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide)

• Product Name: 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide
• CAS No: 2137917-20-3
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• CID: 6082218
• PubChem ID: 165457866
• Update Time: 2025-05-20

3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide
• 2137917-20-3
• EN300-738769

• Inchi： 1S/C8H12ClN3O2/c1-6(8-11-5-14-12-8)4-10-7(13)2-3-9/h5-6H,2-4H2,1H3,(H,10,13)
• InChI Key： KTHGOKIJBLRMNL-UHFFFAOYSA-N
• SMILES： ClCCC(NCC(C1=NOC=N1)C)=O

Computed Properties

• Exact Mass: 217.0618043g/mol
• Monoisotopic Mass: 217.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 68Ų

Additional information on 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide

3-Chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide: A Comprehensive Overview

3-Chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide (CAS No. 2137917-20-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amides and is characterized by the presence of a chloro-substituted propanamide moiety and a 1,2,4-oxadiazole ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The 1,2,4-oxadiazole ring is a heterocyclic structure that is widely studied in medicinal chemistry due to its ability to modulate biological processes. This ring system is known for its stability and can be easily synthesized from readily available starting materials. The chloro-substituted propanamide moiety, on the other hand, adds an additional layer of complexity and reactivity to the molecule. The presence of the chlorine atom can influence the compound's lipophilicity, solubility, and metabolic stability, which are crucial factors in drug design.

Recent research has focused on the potential therapeutic applications of 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide. Studies have shown that this compound exhibits significant activity against various biological targets. For instance, it has been reported to have potent anti-inflammatory properties, which could make it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide has also shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression. This makes it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the compound can be effectively absorbed and distributed throughout the body after administration. Furthermore, preliminary toxicological evaluations have indicated that this compound has a favorable safety profile at therapeutic doses.

In conclusion, 3-chloro-N-[2-(1,2,4-oxadiazol-3-yl)propyl]propanamide (CAS No. 2137917-20-3) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanism of action and potential therapeutic applications. As the field continues to evolve, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.